N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-ethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C23H28N2O4/c1-5-13-25-18-12-11-16(14-20(18)29-15-23(3,4)22(25)27)24-21(26)17-9-7-8-10-19(17)28-6-2/h7-12,14H,5-6,13,15H2,1-4H3,(H,24,26)
• InChI Key: REKYWWOURQTCPN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3OCC)OCC(C1=O)(C)C
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-ethoxybenzamide is a useful research compound. Its molecular formula is C23H28N2O4 and its molecular weight is 396.487. The purity is usually 95%.
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Scientific Research Applications

Receptor Antagonism

Studies on similar compounds, such as serotonin-3 (5-HT3) receptor antagonists, have elucidated the structure-activity relationships necessary for potent receptor antagonism. For instance, derivatives of 4-amino-5-chloro-2-ethoxybenzamides have been identified as potent 5-HT3 receptor antagonists, suggesting that compounds with benzoxazepine structures might also have applications in modulating receptor activity, potentially for therapeutic purposes in conditions related to serotonin regulation (Harada et al., 1995).

Diagnostic Imaging

Compounds with benzoxazole derivatives have been explored as potential positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012). This suggests that structurally similar compounds could be synthesized and evaluated for their utility in diagnostic imaging, particularly for neurodegenerative diseases.

Photophysical Properties

The study of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a pyrrole-fused dibenzo[b,f][1,4]oxazepine, revealed strong blue emission in dichloromethane, highlighting the potential of such compounds in developing materials with unique photophysical properties for applications in optoelectronics or as fluorescent markers (Petrovskii et al., 2017).

Antimicrobial Activity

Compounds incorporating thiazole rings, similar to the target compound's benzoxazepine structure, have shown antimicrobial activity against a range of bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Desai et al., 2013).